Cas no 85817-29-4 (2-(methoxymethyl)piperazine)

• Product Name: 2-(methoxymethyl)piperazine
• CAS No: 85817-29-4
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD19217629
• CID: 1057569
• PubChem ID: 14230264
• Update Time: 2025-11-01

2-(methoxymethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-(methoxymethyl)- (9CI)
• 2-(methoxymethyl)piperazine
• 85817-29-4
• AKOS006357842
• SCHEMBL63739
• EN300-2982754
• VSKJXHRGVSZNRH-UHFFFAOYSA-N
• A1-21614
• DB-291988
• (2R)-2-(METHOXYMETHYL)PIPERAZINE

• MDL： MFCD19217629
• Inchi： 1S/C6H14N2O/c1-9-5-6-4-7-2-3-8-6/h6-8H,2-5H2,1H3
• InChI Key： VSKJXHRGVSZNRH-UHFFFAOYSA-N
• SMILES： O(C)CC1CNCCN1

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 33.3Ų

Additional information on 2-(methoxymethyl)piperazine

2-(Methoxymethyl)piperazine: An Overview of CAS No. 85817-29-4

2-(Methoxymethyl)piperazine, with the CAS number 85817-29-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(methoxymethyl)piperazine, is a derivative of piperazine, a six-membered heterocyclic amine with two nitrogen atoms. The addition of a methoxymethyl group to the piperazine ring imparts unique chemical and biological properties, making it a valuable building block in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of 2-(methoxymethyl)piperazine consists of a piperazine ring with a methoxymethyl substituent attached to one of the nitrogen atoms. This structure provides several key advantages in drug design and synthesis. The piperazine moiety is known for its ability to form hydrogen bonds and interact with biological targets, while the methoxymethyl group enhances solubility and stability, making the compound more suitable for pharmaceutical applications.

Recent research has highlighted the potential of 2-(methoxymethyl)piperazine in various therapeutic areas. For instance, studies have shown that this compound can serve as a scaffold for the development of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(methoxymethyl)piperazine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

In addition to its antiviral properties, 2-(methoxymethyl)piperazine has also shown promise in the treatment of neurological disorders. A 2021 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited neuroprotective effects in animal models of Parkinson's disease. The researchers found that these derivatives could reduce oxidative stress and prevent neuronal cell death, suggesting their potential as therapeutic agents for neurodegenerative conditions.

The synthetic versatility of 2-(methoxymethyl)piperazine has also been explored in the context of drug delivery systems. A 2022 study published in the International Journal of Pharmaceutics investigated the use of this compound as a prodrug moiety for improving the pharmacokinetic properties of poorly soluble drugs. The researchers developed a series of prodrugs using 2-(methoxymethyl)piperazine as a linker and found that these prodrugs exhibited enhanced solubility and bioavailability compared to their parent compounds.

The safety profile of 2-(methoxymethyl)piperazine is another important aspect that has been studied extensively. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects. However, as with any new chemical entity, thorough toxicological evaluations are necessary to ensure its safety for human use. Ongoing research is focused on optimizing the structure-activity relationship (SAR) of 2-(methoxymethyl)piperazine-based compounds to enhance their therapeutic efficacy while minimizing potential side effects.

In conclusion, 2-(methoxymethyl)piperazine (CAS No. 85817-29-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive scaffold for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that we will see more innovative applications of this versatile compound in the future.